Subtype Selectivity vs. GTS-21
(S)-VQW-765 achieves functional selectivity of ≥100-fold for α7-nAChR over the α4β2, α3β4, α1β1γδ (muscle-type), and 5-HT3 receptor subtypes, as measured in recombinant human cell-based calcium influx assays [1]. By contrast, the commercially available α7 agonist GTS-21 (DMXB-A) displays an inverted selectivity profile: it binds human α4β2 nAChR with a Ki of 20 nM, which is 100-fold more potent than its affinity for human α7-nAChR, and additionally acts as a 5-HT3A receptor antagonist (IC50 = 3.1 μM) . This means GTS-21 cannot be used as a clean α7-selective pharmacological tool, whereas (S)-VQW-765 provides genuine α7 selectivity suitable for target-specific mechanistic studies.
Supports α7-selective pathway interpretation; GTS-21 introduces α4β2/5-HT3 off-target pharmacology.
Recombinant human nAChR calcium flux assay.
| Evidence Dimension | Functional selectivity over off-target nAChR subtypes and 5-HT3 receptors |
|---|---|
| Target Compound Data | (S)-VQW-765: pEC50 α7 = 7.41 ± 0.09; Emax = 73% ± 4.1% (vs. epibatidine); selectivity vs. α4β2 ≈ 101-fold, vs. α3β4 ≈ 144-fold, vs. α1β1γδ ≈ 274-fold, vs. 5-HT3 ≈ 488-fold; no agonist activity up to 100 μM at non-α7 receptors [1] |
| Comparator Or Baseline | GTS-21 (DMXB-A): α7 EC50 ≈ 10 μM; α4β2 Ki = 20 nM (100-fold more potent at α4β2 than at α7); 5-HT3A IC50 = 3.1 μM (antagonist) |
| Quantified Difference | (S)-VQW-765 is greater than 2,700-fold more potent at α7 (pEC50 7.41 vs. EC50 ~10 μM for GTS-21) and shows the opposite selectivity direction: VQW-765 is α7-selective; GTS-21 is preferentially an α4β2 ligand. |
| Conditions | Recombinant human α7, α4β2, α3β4, α1β1γδ nAChR subtypes expressed in HEK293 or GH3 cells; calcium flux (FLIPR) assay; murine 5-HT3 receptors in N1E-115 cells [1]; radioligand binding for GTS-21 |
Why This Matters
Purchasing (S)-VQW-765 rather than GTS-21 is essential for experiments requiring clean pharmacological interpretation of α7-mediated effects, as GTS-21 introduces substantial α4β2 and 5-HT3 off-target activity that confounds mechanistic conclusions.
- [1] Feuerbach D, Pezous N, Weiss M, et al. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation. Br J Pharmacol. 2015;172(5):1292-1304. doi:10.1111/bph.13001. (Table 1: Selectivity data.) View Source
